Cas no 106808-97-3 (Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-)
106808-97-3 structure
Product Name:Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
CAS No:106808-97-3
MF:C17H20N2O2
MW:284.352904319763
CID:127315
PubChem ID:19739063
Update Time:2025-04-18
Benzoic acid,4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
- 4-(5-Hexyl-2-pyrimidinyl)-benzoic acid
- 4-(5-hexyl-2-pyrimidinyl)Benzoic acid
- 4-(5-hexylpyrimidin-2-yl)benzoic acid
- SCHEMBL9817507
- 106808-97-3
- FT-0760385
- DA-20103
-
- Inchi: 1S/C17H20N2O2/c1-2-3-4-5-6-13-11-18-16(19-12-13)14-7-9-15(10-8-14)17(20)21/h7-12H,2-6H2,1H3,(H,20,21)
- InChI Key: UVIOLYDGOCKINZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O
Computed Properties
- Exact Mass: 284.1526
- Monoisotopic Mass: 284.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1A^2
- XLogP3: 4.4
Experimental Properties
- PSA: 63.08
- LogP: 3.96460
Benzoic acid,4-(5-hexyl-2-pyrimidinyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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